Cas no 51445-63-7 (2-oxo-2-(thiophen-2-yl)acetaldehyde)

2-oxo-2-(thiophen-2-yl)acetaldehyde Properties

Names and Identifiers

• 2-Thiopheneacetaldehyde, a-oxo-
• 2-THIENYLGLYOXAL
• 2-Thienylglyoxal hydrate
• (2-thienyl)methyl isocyanate
• (thien-2-yl)methyl isocyanate
• 2- thiopheneglyoxal
• 2-oxo-2-(2-thienyl)acetaldehyde
• 2-thenyl isocyanate
• 2-thienyl-glyoxal
• 2-thienylmethyl isocyanate
• F2160-0020
• FT-0683893
• I09-2829
• thiophen-2-ylglyoxal
• thiophen-2-ylmethyl isocyanate
• thiophen-2-yl-oxoacetaldehyde
• thiophene-2-glyoxal
• 2-oxo-2-(thiophen-2-yl)acetaldehyde
• 2-oxo-2-thiophen-2-ylacetaldehyde
• EN300-1240771
• glyoxyloylthiophene
• SCHEMBL3165195
• AKOS005136232
• 51445-63-7
• Ethenone, hydroxy-2-thienyl- (9CI)
• Oxo(2-thienyl)acetaldehyde
• 207735-99-7
• 2-Thiophenylglyoxal
• oxo-thiophen-2-yl-acetaldehyde
• 2-thiopheneglyoxylaldehyde
• Oxo(thiophen-2-yl)acetaldehyde
• DBVGLIZLQMRBMY-UHFFFAOYSA-N
• DTXSID00930095
• FT-0681277
• BCA44563
• DB-347335
• +Expand

• MDL： MFCD01359555
• InChIKey： DBVGLIZLQMRBMY-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H4O2S/c7-4-5(8)6-2-1-3-9-6/h1-4H
• SMILES： C1=CSC(=C1)C(=O)C=O

Computed Properties

• Exact Mass: 139.99322
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 139.99320054g/mol
• Heavy Atom Count: 9
• Complexity: 133
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 62.4Ų

Experimental Properties

• PSA: 34.14